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Compound of Interest

Compound Name:
Finasteride 2-(2-

Methylpropanol)amide

CAS No.: 116285-36-0

Cat. No.: B018630 Get Quote

Executive Safety Directive
Finasteride 2-(2-Methylpropanol)amide is a structural analogue and known impurity of

Finasteride.[1] While specific toxicological data for this amide derivative may be less abundant

than for the parent API (Active Pharmaceutical Ingredient), scientific integrity dictates it must be

handled as a Reproductive Toxicant (Category 1B).[1]

The structural preservation of the steroid backbone suggests it retains the potential for 5

-reductase inhibition.[1] Therefore, all disposal procedures must align with NIOSH Group 3
Hazardous Drug protocols and EPA RCRA pharmaceutical waste standards.[1][2]

Critical Prohibition: Under no circumstances shall this compound, or solutions containing it, be

discharged into municipal sewer systems.[1][2] Steroidal compounds are potent endocrine

disruptors that wastewater treatment plants cannot effectively filter.[1][2]

Hazard Characterization & Regulatory Status[1][3][4]
[5]
To ensure compliance, we map the impurity's hazards to the established profile of Finasteride.
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Parameter Classification Operational Implication

Hazard Class Reproductive Toxin (Cat 1B)

May damage fertility or the

unborn child.[1] Strict

segregation from pregnant

personnel is required.[1][2]

NIOSH Status Group 3 Hazardous Drug

Requires containment

strategies per USP <800>

standards.[1][2]

EPA (RCRA) Non-Listed Hazardous

While not P-listed or U-listed, it

must be managed as

hazardous pharmaceutical

waste due to toxicity.[1]

Environmental Aquatic Chronic 1

Very toxic to aquatic life with

long-lasting effects.[1][2][3]

Zero-discharge policy applies.

[1][2]

Containment & Personal Protective Equipment
(PPE)[1][6]
Effective disposal begins with exposure prevention.[1][2] The lipophilic nature of steroids allows

for dermal absorption.[1][2]

Engineering Controls[6][7]
Primary: All manipulation of the dry powder must occur within a Class II Type A2 Biological

Safety Cabinet (BSC) or a Powder Containment Hood with HEPA filtration.[1][2]

Secondary: Negative pressure laboratory environment relative to adjacent corridors.[1][2]

PPE Matrix (USP <800> Compliant)
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PPE Component Specification Rationale

Gloves

Double-gloving required.[1]

ASTM D6978 Chemotherapy-

rated Nitrile.[1][2]

Standard latex/vinyl is

permeable to lipophilic

steroids.[1][2] Outer glove is

discarded immediately upon

contamination.[1][2]

Gown

Polyethylene-coated

polypropylene (impervious),

back-closing.[1]

Prevents particulate

embedding in street clothes.[1]

[2]

Respiratory

N95 (minimum) if outside

hood; PAPR for spill cleanup.

[1][2]

Mitigates inhalation of

aerosolized particulates.[1][2]

Eye Protection Chemical splash goggles.[1][2]
Prevents ocular absorption via

mucous membranes.[1][2]

Operational Disposal Protocols
A. Waste Stream Decision Logic
Proper segregation reduces disposal costs and ensures regulatory compliance.[1][2]
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Waste Item Generated

Is it Bulk Waste?
(>3% concentration or pure substance)

Is it Trace Waste?
(Empty vials, gloves, wipes)

No

Bulk / Residual Liquid

Yes

Trace / Contaminated Solids

Yes

BLACK Container
(RCRA Hazardous Waste)

YELLOW Container
(Trace Chemotherapy Waste)

High-Temperature Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Finasteride 2-(2-Methylpropanol)amide waste

streams.

B. Protocol for Solid Waste (Trace)
Applicable to: Weigh boats, pipette tips, contaminated gloves, and bench paper.[1]

Decontamination: Do not attempt to wash consumables.[1][2]
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Containment: Place items immediately into a sealable, plastic "zipper" bag inside the hood.

Disposal: Transfer the sealed bag into a Yellow Trace Chemotherapy Waste Bin.

Labeling: Ensure the bin is labeled "Incinerate Only - Trace Cytotoxic/Reprotoxic."[1][2]

C. Protocol for Bulk Waste (Liquids & Pure Powder)
Applicable to: Expired stock solutions, mother liquor from synthesis, or excess dry powder.

Liquid Segregation: Collect all solvent waste containing the amide in a dedicated satellite

accumulation container.[1][2]

Note: Do not mix with general organic solvents (e.g., Acetone waste) if your facility

recycles general solvents.[1][2] This must be a "Non-Recyclable / Destruct" stream.[1][2]

Labeling: Label the bottle clearly: "Hazardous Waste - Contains Finasteride Derivative -

Reprotox 1B."[1][2]

Container: Use a Black RCRA Hazardous Waste Container (or facility equivalent for bulk

toxic waste).

Destruction: This stream must be sent for High-Temperature Incineration.

Spill Management System (Self-Validating)
In the event of a spill, chemical deactivation (e.g., bleach) is not recommended as it may not

fully degrade the steroid core and can create hazardous byproducts. Physical removal is the

standard.[1][2]

The "Three-Zone" Cleanup Protocol:

Zone 1: Isolation (Immediate)

Alert nearby personnel.[1][2]

Don full PPE (Double gloves, gown, N95/PAPR).[1][2]

Lay absorbent pads ("dams") around the spill perimeter to prevent spreading.[1][2]
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Zone 2: Physical Removal

Powder: Do not sweep (creates aerosols).[1][2] Cover with wet paper towels (water or

ethanol) to dampen, then wipe up.[1][2]

Liquid: Absorb with chemically inert pads.[1][2]

Place all waste into a hazardous waste bag inside the spill area.

Zone 3: Decontamination Verification

Clean the surface with a detergent solution (surfactant) to lift lipophilic residues.[1][2]

Follow with a water rinse.[1][2][4][3][5]

Validation: If a UV lamp is available and the compound is fluorescent (common with

conjugated systems), inspect for glowing residues.[1] If not, repeat the detergent wash

twice ("Double Wash Rule").[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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